Cas no 111887-00-4 (2-[(4-methylphenyl)sulfamoyl]benzoic acid)

• Product Name: 2-[(4-methylphenyl)sulfamoyl]benzoic acid
• CAS No: 111887-00-4
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 2607530
• PubChem ID: 60115657
• Update Time: 2025-04-21

2-[(4-methylphenyl)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)sulfamoyl]benzoic acid
• DTXSID60733645
• 111887-00-4

• Inchi： 1S/C14H13NO4S/c1-10-6-8-11(9-7-10)15-20(18,19)13-5-3-2-4-12(13)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key： XASVMVONBXJURU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.05652907Da
• Monoisotopic Mass: 291.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.9Ų